BE“GHE Foundational & Exploratory

Check Availability & Pricing

What are the physical and chemical properties
of Louisianin C

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Louisianin C

Cat. No.: B1240935

Louisianin C: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Louisianin C is a member of the trisubstituted pyridyl natural products, a class of alkaloids
isolated from Streptomyces species. This technical guide provides a comprehensive overview
of the known physical and chemical properties of Louisianin C, including its molecular
structure, spectral data, and a detailed protocol for its chemical synthesis. This document is
intended to serve as a foundational resource for researchers interested in the potential
applications of this molecule in medicinal chemistry and drug discovery.

Chemical and Physical Properties

Louisianin C, with the systematic name 6,7-Dihydro-4-(2-propenyl)-5H-cyclopenta[c]pyridin-5-
one, is a crystalline solid. The following table summarizes its key physical and chemical
properties based on available literature.
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Property Value Reference
Molecular Formula C12H13NO [1]
Molecular Weight 187.24 g/mol Calculated
Appearance White solid [1]
Melting Point 104-105 °C [1]
Solubility Soluble in ethyl acetate and o

water.

Spectral Data

The structural elucidation of Louisianin C is supported by the following spectral data:

« Infrared (IR) Spectroscopy: The IR spectrum shows a characteristic absorption band at 1686
cm™1, indicative of a ketone functional group.[1]

o Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) confirms the
molecular formula C12H13NO with a calculated m/z of 188.1075 [M+H]*, and an observed
m/z of 188.1074 [M+H]*.[1]

e 1H Nuclear Magnetic Resonance (NMR) Spectroscopy (500 MHz, CDCIs): 6 8.35 (s, 1H),
7.22 (s, 1H), 5.92 (ddt, J = 16.9, 10.1, 6.7 Hz, 1H), 5.18 — 5.09 (m, 2H), 3.42 (d, J = 6.7 Hz,
2H), 3.09 — 3.03 (m, 2H), 2.76 — 2.69 (m, 2H).[1]

e 13C Nuclear Magnetic Resonance (NMR) Spectroscopy (125 MHz, CDCIs): & 205.8, 163.7,
147.9, 144.3,134.1, 131.7, 126.9, 117.0, 36.6, 36.0, 26.2.[1]

Synthesis of Louisianin C

The total synthesis of Louisianin C has been achieved and reported. The following section
details the experimental protocol for this synthesis.

Experimental Protocol
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The synthesis of Louisianin C is accomplished from 6,7-dihydro-4-(2-propenyl)-5H-
cyclopentalc]pyridin-5-ol (12) through an oxidation reaction.

Reaction: 6,7-dihydro-4-(2-propenyl)-5H-cyclopenta[c]pyridin-5-ol (12) to 6,7-Dihydro-4-(2-
propenyl)-5H-cyclopenta[c]pyridin-5-one (Louisianin C) (3)

To a stirred solution of 6,7-dihydro-4-(2-propenyl)-5H-cyclopenta[c]pyridin-5-ol (12) (59.1 mg,
0.337 mmol) in pyridine (3.2 mL) at room temperature, chromium trioxide (100 mg, 1.00
mmol, 3.0 equiv) is added in one portion.

The reaction progress is monitored by thin-layer chromatography (TLC) using silica gel with
ethyl acetate as the eluent.

After the starting material is consumed (approximately 2 hours), the reaction mixture is
diluted with water (10 mL).

The agueous mixture is then extracted with ethyl acetate (3 x 10 mL).

The combined organic layers are washed with saturated aqueous copper sulfate solution
(until the washings are no longer blue), followed by water and then brine.

The organic layer is dried over anhydrous sodium sulfate, filtered, and the solvent is
removed under reduced pressure.

The resulting crude product is purified by flash column chromatography on silica gel using a
mixture of ethyl acetate and hexanes (1:1) as the eluent to yield Louisianin C (3) as a white
solid (48.3 mg, 82% vyield).[1]

Experimental Workflow

Workup
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Synthesis of Louisianin C Workflow

Biological Activity and Signaling Pathways

As of the date of this publication, there is no readily available scientific literature detailing the
specific biological activities or the mechanism of action of Louisianin C. While related
cyclopentalc]pyridine derivatives have been investigated for various biological effects, including
anti-viral and insecticidal activities, no such studies have been reported for Louisianin C itself.
[2] Further research is required to elucidate the pharmacological profile of this natural product.

Conclusion

Louisianin C is a well-characterized natural product with a defined chemical structure and a
reported method for its total synthesis. The availability of this synthetic route provides a means
for producing sufficient quantities of the compound for further investigation. Future research
efforts should be directed towards exploring the biological activities of Louisianin C to
determine its potential as a lead compound in drug discovery programs. The lack of biological
data represents a significant knowledge gap and a promising area for future scientific inquiry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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